N-(2,4-dimethoxybenzyl)-3-{1-[3-(methylthio)benzyl]-3-piperidinyl}propanamide

• IUPAC Name: N-[(2,4-dimethoxyphenyl)methyl]-3-[1-[(3-methylsulfanylphenyl)methyl]piperidin-3-yl]propanamide
• InChI: InChI=1S/C25H34N2O3S/c1-29-22-11-10-21(24(15-22)30-2)16-26-25(28)12-9-19-7-5-13-27(17-19)18-20-6-4-8-23(14-20)31-3/h4,6,8,10-11,14-15,19H,5,7,9,12-13,16-18H2,1-3H3,(H,26,28)
• InChI Key: HGLSOFARWCVSKR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CNC(=O)CCC2CCCN(C2)CC3=CC(=CC=C3)SC)OC
• Molecular Formula: C25H34N2O3S
• Molecular Weight: 442.6 g/mol

Description

N-(2,4-dimethoxybenzyl)-3-{1-[3-(methylthio)benzyl]-3-piperidinyl}propanamide, also known as DMMDA-2, is a synthetic compound that belongs to the class of psychoactive substances known as phenethylamines. This compound is a derivative of the psychedelic drug 2,5-dimethoxy-4-methylamphetamine (DOM) and has been found to exhibit hallucinogenic effects in animal studies. DMMDA-2 has been synthesized using various methods and has been studied for its potential use in scientific research.

Mechanism of Action

The exact mechanism of action of N-(2,4-dimethoxybenzyl)-3-{1-[3-(methylthio)benzyl]-3-piperidinyl}propanamide is not fully understood, but it is believed to act as a partial agonist of the serotonin 2A receptor (5-HT2A). This receptor is known to play a role in the regulation of mood, perception, and cognition, and its activation has been implicated in the hallucinogenic effects of various psychoactive substances.
Biochemical and Physiological Effects:
This compound has been found to induce a range of biochemical and physiological effects in animal studies, including changes in heart rate, blood pressure, and body temperature. It has also been found to increase the release of various neurotransmitters, including dopamine, norepinephrine, and serotonin, in certain brain regions.

Advantages and Limitations for Lab Experiments

N-(2,4-dimethoxybenzyl)-3-{1-[3-(methylthio)benzyl]-3-piperidinyl}propanamide has several advantages as a research tool, including its ability to induce hallucinogenic effects in animal models and its potential as a tool for studying the neural mechanisms underlying perception and cognition. However, there are also limitations to its use, including the potential for adverse effects on animal welfare and the need for careful dosing and monitoring to ensure reproducibility of results.

Future Directions

There are several potential future directions for research on N-(2,4-dimethoxybenzyl)-3-{1-[3-(methylthio)benzyl]-3-piperidinyl}propanamide. These include further studies on its mechanism of action and its effects on neural activity, as well as studies on its potential therapeutic applications in the treatment of psychiatric disorders such as depression and anxiety. Additionally, research on the potential risks and benefits of this compound as a research tool should be continued to ensure its safe and responsible use in scientific research.

Synthesis Methods

N-(2,4-dimethoxybenzyl)-3-{1-[3-(methylthio)benzyl]-3-piperidinyl}propanamide can be synthesized using various methods, including the reaction of 2,4-dimethoxybenzaldehyde with 3-(methylthio)benzylamine to form the intermediate 2,4-dimethoxy-N-(3-methylthiobenzylidene)aniline. This intermediate can then be reacted with 3-(piperidin-1-yl)propanoyl chloride to form this compound. Other methods of synthesizing this compound have also been reported in the literature.

Scientific Research Applications

N-(2,4-dimethoxybenzyl)-3-{1-[3-(methylthio)benzyl]-3-piperidinyl}propanamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. This compound has been found to exhibit hallucinogenic effects in animal studies, and it has been suggested that it may have potential applications in the study of the neural mechanisms underlying perception and cognition.